5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8F4N2O/c16-12-7-2-1-6-11(12)14-20-13(21-22-14)9-4-3-5-10(8-9)15(17,18)19/h1-8H
• InChI Key: IJSSMKHGFBJXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC(=CC=C3)C(F)(F)F)F
• Molecular Formula: C15H8F4N2O
• Molecular Weight: 308.23 g/mol

Description

5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. This compound is a member of the oxadiazole family, which has been widely studied for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in disease pathways. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and histone deacetylases (HDACs), which are involved in cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to inhibit cell proliferation, induce cell death, and suppress inflammation. Additionally, it has been shown to modulate the immune response and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole in lab experiments is its high potency and selectivity. It has been found to exhibit activity at low concentrations, making it a valuable research tool. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving 5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. One area of interest is in the development of new drug candidates based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various disease models. Finally, there is a need to explore the potential of this compound in combination with other drugs and therapies to enhance its efficacy.

Synthesis Methods

The synthesis of 5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is typically achieved through a two-step process. The first step involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The second step involves the reaction of 2-fluorobenzoyl chloride with 3-(trifluoromethyl)aniline in the presence of a base such as triethylamine. This reaction leads to the formation of this compound.

Scientific Research Applications

5-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential as a research tool in various fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate. It has been found to exhibit significant activity against a range of diseases, including cancer, inflammation, and infectious diseases.